Cas no 34321-83-0 (1H-Pyrrole-2,5-dione, 1-(3-hydroxypropyl)-3,4-dimethyl-)

• Product name: 1H-Pyrrole-2,5-dione, 1-(3-hydroxypropyl)-3,4-dimethyl-
• CAS No: 34321-83-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 1462322

1H-Pyrrole-2,5-dione, 1-(3-hydroxypropyl)-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 1-(3-hydroxypropyl)-3,4-dimethyl-

• Inchi： 1S/C9H13NO3/c1-6-7(2)9(13)10(8(6)12)4-3-5-11/h11H,3-5H2,1-2H3
• InChI Key： DESOUJMINPSJIW-UHFFFAOYSA-N
• SMILES： N1(CCCO)C(=O)C(C)=C(C)C1=O

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 332.7±25.0 °C(Predicted)
• PSA: 57.61
• pka: 14.88±0.10(Predicted)